![molecular formula C18H14Br2N4O4S B11653944 2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide](/img/structure/B11653944.png)
2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide
Description
2-(2,4-Dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide is a sulfonamide-linked acetamide derivative characterized by a 2,4-dibromophenoxy substituent and a pyrimidinylsulfamoyl group. This compound’s structural complexity suggests applications in medicinal chemistry, particularly as a protease or receptor inhibitor, though specific pharmacological data remain unexplored in the provided evidence.
Properties
Molecular Formula |
C18H14Br2N4O4S |
|---|---|
Molecular Weight |
542.2 g/mol |
IUPAC Name |
2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide |
InChI |
InChI=1S/C18H14Br2N4O4S/c19-12-2-7-16(15(20)10-12)28-11-17(25)23-13-3-5-14(6-4-13)29(26,27)24-18-21-8-1-9-22-18/h1-10H,11H2,(H,23,25)(H,21,22,24) |
InChI Key |
IIUYKGOLWRTUMP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=C(N=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)Br)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide typically involves multiple steps, including nucleophilic substitution and amide bond formation. The starting materials often include 2,4-dibromophenol and 4-(pyrimidin-2-ylsulfamoyl)aniline. The reaction conditions may involve the use of bases such as potassium carbonate and solvents like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction. The final step usually involves the formation of the amide bond under acidic or basic conditions.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, where the bromine atoms can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.
Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.
Substitution: Nucleophiles such as amines, thiols, and alkoxides in the presence of bases like potassium carbonate or sodium hydroxide.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce dehalogenated compounds. Substitution reactions can result in various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Anticancer Activity
Research has indicated that compounds with similar structural motifs exhibit significant anticancer properties. For instance:
- Case Study : A study evaluating various derivatives of sulfonamide-based compounds found that those resembling this structure demonstrated cytotoxicity against multiple cancer cell lines, including breast and lung cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in tumor growth and proliferation.
Antimicrobial Properties
The compound has been evaluated for its antimicrobial efficacy against various pathogens:
- Case Study : In vitro studies have shown that derivatives similar to this compound exhibit antibacterial activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were reported to be around 32 µg/mL for both pathogens.
Enzyme Inhibition
The potential of this compound as an enzyme inhibitor has been explored:
- Case Study : Similar compounds have shown promise as inhibitors of acetylcholinesterase, an enzyme linked to neurodegenerative diseases such as Alzheimer’s disease. In one study, compounds with related structures inhibited acetylcholinesterase activity with IC50 values ranging from 25 to 50 µM.
Mechanism of Action
The mechanism of action of 2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. The exact pathways and molecular targets depend on the specific biological context and the nature of the interactions.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structurally analogous acetamide derivatives differ in substituents on the phenoxy ring, sulfamoyl linker, or pyrimidine moiety. Below is a comparative analysis based on substituent variations, physicochemical properties, and biological activity:
Table 1: Structural and Functional Comparison
Key Structural Differences and Implications
Halogen vs. Alkoxy Substituents: Bromine (target compound) increases molecular weight and lipophilicity compared to methoxy groups (e.g., 3,4-dimethoxyphenyl derivative) . This may enhance blood-brain barrier penetration but reduce aqueous solubility. Chlorine analogs (e.g., 2,4-dichlorophenoxy derivatives) exhibit lower molecular weights (~429 g/mol) but similar steric profiles .
Sulfamoyl Linker Modifications: Pyrimidinylsulfamoyl (target) vs. morpholinosulfonyl (Compound 5i): Pyrimidine allows π-π stacking with protein targets, while morpholine improves solubility .
Biological Activity Trends: Anti-COVID-19 Activity: Morpholinosulfonyl derivatives (e.g., 5i) show moderate inhibition of viral entry (docking score: -5.51 kcal/mol vs. ACE2) . The target compound’s bromophenoxy group may hinder ACE2 binding due to steric bulk. Anti-inflammatory Potential: Substituted phenoxy acetamides () exhibit analgesic and antipyretic activities, suggesting the target compound could share similar pathways .
Table 2: Physicochemical and Spectroscopic Data
Crystallographic Insights
- Hydrogen Bonding : The target compound’s pyrimidinylsulfamoyl group likely forms R₂²(10) dimers via N–H⋯O interactions, as seen in N-(3-chloro-4-fluorophenyl) analogs .
- Dihedral Angles: Steric hindrance from bromine may increase dihedral angles between the phenoxy and acetamide groups (cf. 80.7° in dichlorophenyl analog) , reducing planarity and affecting binding.
Biological Activity
The compound 2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide is a synthetic derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activities associated with this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.
Chemical Structure
The compound features a complex structure characterized by:
- A dibromophenoxy moiety,
- A pyrimidinylsulfamoyl group,
- An acetamide functional group.
This unique arrangement may contribute to its biological properties, particularly in targeting specific enzymes or receptors.
Antimicrobial Activity
Research indicates that derivatives similar to 2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide exhibit significant antimicrobial properties. For instance, studies on related compounds have shown varying degrees of activity against both gram-positive and gram-negative bacteria. The mechanism often involves inhibition of bacterial growth through disruption of cell wall synthesis or interference with metabolic pathways .
Anticancer Activity
The compound's potential as an anticancer agent has been explored through various in vitro studies. For example, related compounds have demonstrated cytotoxic effects against several cancer cell lines such as MDA-MB-231 and HT-29. These studies typically employ the MTT assay to assess cell viability post-treatment. The findings suggest that the compound may induce apoptosis in cancer cells, a critical mechanism for anticancer activity .
Tyrosinase Inhibition
Tyrosinase is an enzyme crucial for melanin production, and its inhibition is relevant for skin whitening agents. Compounds structurally similar to 2-(2,4-dibromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide have been evaluated for their tyrosinase inhibitory effects. The IC50 values reported indicate that these compounds can effectively inhibit tyrosinase activity, suggesting potential applications in cosmetic formulations aimed at reducing hyperpigmentation .
Research Findings and Case Studies
| Study | Compound | Target | IC50 Value | Mechanism |
|---|---|---|---|---|
| Study 1 | 2j | Tyrosinase | 37.86 µM | Non-competitive inhibition |
| Study 2 | 5e | MDA-MB-231 | < Cisplatin | Induces apoptosis |
| Study 3 | Various derivatives | Gram-positive bacteria | Varies by compound | Disruption of cell wall synthesis |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
